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trifluoromethanesulfonate

Cat. No.: B141681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thulium(III) trifluoromethanesulfonate, also known as Thulium(III) triflate (Tm(OTf)₃), is a

powerful and versatile Lewis acid catalyst. As a member of the rare-earth metal triflates, it

offers excellent stability, water tolerance, and reusability, making it an attractive option for a

variety of organic transformations.[1] Its utility spans across cycloaddition reactions, Friedel-

Crafts acylations, and multicomponent reactions for the synthesis of complex heterocyclic

structures. This document provides detailed insights into its catalytic applications, focusing on

reaction conditions and experimental protocols.

Application 1: Friedel-Crafts Acylation of Indoles
Thulium(III) triflate has been identified as an effective catalyst for the regioselective 3-acylation

of unprotected indoles. This reaction is crucial for the synthesis of 3-acylindoles, which are

important intermediates in the preparation of various pharmaceuticals.[2] The use of Tm(OTf)₃

under microwave irradiation in an ionic liquid provides a rapid and efficient method for this

transformation.[2]
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Materials:

Thulium(III) triflate (Tm(OTf)₃)

Indole

Propionic Anhydride

1-Butyl-3-methylimidazolium tetrafluoroborate ([BMI]BF₄)

Microwave reactor

Standard laboratory glassware and purification supplies

Procedure:
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To a microwave reactor vessel, add indole (1 mmol), propionic anhydride (1 mmol), and 1-

butyl-3-methylimidazolium tetrafluoroborate ([BMI]BF₄) (1 mmol).

Add Thulium(III) triflate (0.01 mmol, 1 mol%).

Seal the vessel and place it in the microwave reactor.

Irradiate the reaction mixture at 120 °C for 5 minutes.

After the reaction is complete, cool the vessel to room temperature.

The product, 3-propionylindole, can be isolated and purified using standard techniques such

as column chromatography.
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Caption: Workflow for Tm(OTf)₃-catalyzed 3-acylation of indole.

Potential Application 2: Synthesis of N-Aryl-3-
aminodihydrofuro[2,3-b]quinolines
Thulium(III) triflate is also a potential catalyst for the three-component reaction of anilines,

aldehydes, and diethyl 2-butynedioate to produce N-aryl-3-aminodihydrofuro[2,3-b]quinolines.
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While a detailed experimental protocol for the use of Tm(OTf)₃ in this specific reaction is not

readily available in the cited literature, the general methodology for lanthanide triflate-catalyzed

multicomponent reactions suggests its applicability. These reactions are significant as they

allow for the rapid construction of complex heterocyclic scaffolds from simple starting materials.
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Caption: Three-component synthesis of substituted quinolines.

Concluding Remarks

Thulium(III) triflate is a promising Lewis acid catalyst for various organic transformations. Its

effectiveness in the Friedel-Crafts acylation of indoles under green chemistry conditions

(microwave irradiation, ionic liquid) highlights its potential for developing efficient and

environmentally benign synthetic methodologies. Further research into its applications,

particularly in multicomponent reactions for the synthesis of bioactive heterocycles, is

warranted to fully explore its catalytic capabilities. Researchers are encouraged to consider

Tm(OTf)₃ as a viable alternative to other more commonly used metal triflates, especially when

seeking high efficiency and catalyst recyclability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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